Mandelic acid, alpha-isopropyl-, 1-methyl-1,2,5,6-tetrahydro-3-pyridylmethyl ester, hydrochloride
Mandelic acid, alpha-isopropyl-, 1-methyl-1,2,5,6-tetrahydro-3-pyridylmethyl ester, hydrochloride
Brand Name:
Vulcanchem
CAS No.:
101711-01-7
VCID:
VC0010694
InChI:
InChI=1S/C18H25NO3.ClH/c1-14(2)18(21,16-9-5-4-6-10-16)17(20)22-13-15-8-7-11-19(3)12-15;/h4-6,8-10,14,21H,7,11-13H2,1-3H3;1H
SMILES:
CC(C)C(C1=CC=CC=C1)(C(=O)OCC2=CCC[NH+](C2)C)O.[Cl-]
Molecular Formula:
C18H26ClNO3
Molecular Weight:
339.9 g/mol
Mandelic acid, alpha-isopropyl-, 1-methyl-1,2,5,6-tetrahydro-3-pyridylmethyl ester, hydrochloride
CAS No.: 101711-01-7
Main Products
VCID: VC0010694
Molecular Formula: C18H26ClNO3
Molecular Weight: 339.9 g/mol
| CAS No. | 101711-01-7 |
|---|---|
| Product Name | Mandelic acid, alpha-isopropyl-, 1-methyl-1,2,5,6-tetrahydro-3-pyridylmethyl ester, hydrochloride |
| Molecular Formula | C18H26ClNO3 |
| Molecular Weight | 339.9 g/mol |
| IUPAC Name | (1-methyl-1,2,3,6-tetrahydropyridin-1-ium-5-yl)methyl 2-hydroxy-3-methyl-2-phenylbutanoate;chloride |
| Standard InChI | InChI=1S/C18H25NO3.ClH/c1-14(2)18(21,16-9-5-4-6-10-16)17(20)22-13-15-8-7-11-19(3)12-15;/h4-6,8-10,14,21H,7,11-13H2,1-3H3;1H |
| Standard InChIKey | PRIXSTVGPLZOTP-UHFFFAOYSA-N |
| SMILES | CC(C)C(C1=CC=CC=C1)(C(=O)OCC2=CCC[NH+](C2)C)O.[Cl-] |
| Canonical SMILES | CC(C)C(C1=CC=CC=C1)(C(=O)OCC2=CCC[NH+](C2)C)O.[Cl-] |
| Synonyms | MANDELIC ACID, alpha-ISOPROPYL-, 1-METHYL-1,2,5,6-TETRAHYDRO-3-PYRIDYL METHYL EST |
| PubChem Compound | 58809 |
| Last Modified | Nov 11 2021 |
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